Cas no 5451-41-2 (9H-Purin-6-amine,N-butyl-)
9H-Purin-6-amine,N-butyl- structure
Product Name:9H-Purin-6-amine,N-butyl-
9H-Purin-6-amine,N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N-butyl-
- N-butyl-7H-purin-6-amine
- 6-(butylamino)purine
- 6-butylaminopurine
- 6-n-butylaminopurine
- AC1LAVOW
- Adenine, n-butyl-
- butylpurin-6-ylamine
- HMS1650K07
- N(6)-butyladenine
- N6 -n-butyladenine
- N6-(Buta-2,3-Dienyl)adenine
- N6-butyladenine
- NSC18396
- SureCN796516
- SureCN796517
- starbld0002639
- NSC-18396
- AKOS008968186
- HA8
- DTXSID30334668
- N-Butyl-9H-purin-6-amine
- AKOS002203721
- SCHEMBL796516
- CRYKTDPNUYNOTI-UHFFFAOYSA-N
- 5451-41-2
- AB00174168-02
- 9H-Purin-6-amine, N-butyl-
- NSC 18396
-
- Inchi: 1S/C9H13N5/c1-2-3-4-10-8-7-9(12-5-11-7)14-6-13-8/h5-6H,2-4H2,1H3,(H2,10,11,12,13,14)
- InChI Key: CRYKTDPNUYNOTI-UHFFFAOYSA-N
- SMILES: N(C1=C2C(=NC=N1)N=CN2)CCCC
Computed Properties
- Exact Mass: 191.11729
- Monoisotopic Mass: 191.11709544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.49
- LogP: 1.63790
9H-Purin-6-amine,N-butyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5451-41-2 (9H-Purin-6-amine,N-butyl-) Related Products
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